Cas no 93605-62-0 (1H-Imidazole-1-carboxamide, N-octyl-)
93605-62-0 structure
Product Name:1H-Imidazole-1-carboxamide, N-octyl-
CAS No:93605-62-0
MF:C12H21N3O
MW:223.31464266777
CID:735602
PubChem ID:18328498
Update Time:2025-04-19
1H-Imidazole-1-carboxamide, N-octyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-carboxamide, N-octyl-
- N-octylimidazole-1-carboxamide
- SKUWNJBAAZWAQF-UHFFFAOYSA-N
- CHEMBL63751
- Imidazole-1-carboxylic acid octylamide
- DTXSID50592844
- SCHEMBL2851679
- 93605-62-0
- N-octyl-1H-imidazole-1-carboxamide
- 1-N-(octylaminocarbonyl)imidazole
-
- Inchi: 1S/C12H21N3O/c1-2-3-4-5-6-7-8-14-12(16)15-10-9-13-11-15/h9-11H,2-8H2,1H3,(H,14,16)
- InChI Key: SKUWNJBAAZWAQF-UHFFFAOYSA-N
- SMILES: O=C(N1C=NC=C1)NCCCCCCCC
Computed Properties
- Exact Mass: 223.168462302g/mol
- Monoisotopic Mass: 223.168462302g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 46.9Ų
1H-Imidazole-1-carboxamide, N-octyl- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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